molecular formula C15H23BrN2 B8282290 (4-Bromo-2-methylphenyl)-[2-(4-methylpiperidin-1-yl)ethyl]amine

(4-Bromo-2-methylphenyl)-[2-(4-methylpiperidin-1-yl)ethyl]amine

Cat. No.: B8282290
M. Wt: 311.26 g/mol
InChI Key: CXALKNZWPJPUJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Bromo-2-methylphenyl)-[2-(4-methylpiperidin-1-yl)ethyl]amine is a useful research compound. Its molecular formula is C15H23BrN2 and its molecular weight is 311.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H23BrN2

Molecular Weight

311.26 g/mol

IUPAC Name

4-bromo-2-methyl-N-[2-(4-methylpiperidin-1-yl)ethyl]aniline

InChI

InChI=1S/C15H23BrN2/c1-12-5-8-18(9-6-12)10-7-17-15-4-3-14(16)11-13(15)2/h3-4,11-12,17H,5-10H2,1-2H3

InChI Key

CXALKNZWPJPUJQ-UHFFFAOYSA-N

Canonical SMILES

CC1CCN(CC1)CCNC2=C(C=C(C=C2)Br)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

5.00 g (35.00 mmol) of 2-(4-methylpiperidin-1-yl)ethylamine was added under argon to a mixture of 10.39 g (35.00 mmol) of 4-bromo-1-iodo-2-methylbenzene, 0.33 g (1.75 mmol) of CuI, 30.0 g (141.00 mmol) of potassium phosphate, and 4.34 g (70.00 mmol) of ethylene glycol in 35 mL of isopropanol and the mixture was refluxed for 15 hours. The reaction mixture was evaporated down in vacuo and the residue taken up in EtOAc. The organic phase was washed with 5% aqueous ammonia, dried over magnesium sulfate, and evaporated down in vacuo. The crude product was purified by column chromatography (silica gel, EtOAc). Yield: 1.20 g (11% of theoretical); C15H23BrN2 (M=311.261); calc.: molpeak (M+H)+: 311/313 (Br); found: molpeak (M+H)+: 311/313 (Br); HPLC-MS: 4.24 minutes (method B).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
10.39 g
Type
reactant
Reaction Step One
Name
potassium phosphate
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
4.34 g
Type
reactant
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One
Name
CuI
Quantity
0.33 g
Type
catalyst
Reaction Step One

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